Cas no 1025718-96-0 (2,5-Dimethylfuran-3-boronic Acid Pinacol Ester)

• Product Name: 2,5-Dimethylfuran-3-boronic Acid Pinacol Ester
• CAS No: 1025718-96-0
• MF: C₁₂H₁₉BO₃
• MW: 222.088464021683
• MDL: MFCD12405448
• CID: 857176
• PubChem ID: 53217125
• Update Time: 2025-06-11

2,5-Dimethylfuran-3-boronic Acid Pinacol Ester Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-Dimethylfuran-3-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 2,5-Dimethylfuran-3-boronic acid, pinacol ester
• 2-(2,5-dimethyl-3-furanyl)-4,4,5,5-tetramethyl-1,3,2-Dioxaborolane
• (2,5-DIMETHYLFURAN-3-YL)BORONIC ACID PINACOL ESTER
• 2,5-Dimethylfuran-3-boronic acid,pinacol ester
• W10887
• 1025718-96-0
• 1,3,2-Dioxaborolane, 2-(2,5-dimethyl-3-furanyl)-4,4,5,5-tetramethyl-
• DA-28703
• MFCD12405448
• J-000733
• CS-0047228
• AKOS015999469
• AS-55627
• DTXSID80682227
• 2,5-Dimethylfuran-3-boronic Acid Pinacol Ester

• MDL： MFCD12405448
• Inchi： 1S/C12H19BO3/c1-8-7-10(9(2)14-8)13-15-11(3,4)12(5,6)16-13/h7H,1-6H3
• InChI Key： GVUTUOFGFDJPIT-UHFFFAOYSA-N
• SMILES： O1B(C2C=C(C)OC=2C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 222.14300
• Monoisotopic Mass: 222.1427246g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.6Ų

Experimental Properties

• Density: 1.01±0.1 g/cm3 (20 ºC 760 Torr),
• PSA: 31.60000
• LogP: 2.19560

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acid esters

Additional information on 2,5-Dimethylfuran-3-boronic Acid Pinacol Ester

Research Briefing on 2,5-Dimethylfuran-3-boronic Acid Pinacol Ester (CAS: 1025718-96-0) and Its Applications in Chemical Biology and Pharmaceutical Research

2,5-Dimethylfuran-3-boronic Acid Pinacol Ester (CAS: 1025718-96-0) is a boronic ester derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a crucial building block in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex organic molecules with potential therapeutic properties. Recent studies have highlighted its role in the development of novel drug candidates, particularly in the fields of oncology and infectious diseases.

One of the key advantages of 2,5-Dimethylfuran-3-boronic Acid Pinacol Ester is its stability under various reaction conditions, making it an ideal candidate for use in multi-step synthetic pathways. Researchers have successfully utilized this compound to synthesize furan-based derivatives, which exhibit promising biological activities. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in the synthesis of inhibitors targeting specific kinase pathways involved in cancer progression.

In addition to its synthetic utility, 2,5-Dimethylfuran-3-boronic Acid Pinacol Ester has been explored for its potential in bioconjugation strategies. A recent publication in ACS Chemical Biology detailed its use in the modification of biomolecules, enabling the development of targeted drug delivery systems. The boronic ester moiety facilitates stable interactions with diols and other functional groups, making it a valuable tool for chemists and biologists alike.

Further investigations into the pharmacokinetic properties of derivatives synthesized using 2,5-Dimethylfuran-3-boronic Acid Pinacol Ester are underway. Preliminary data from in vitro and in vivo studies suggest that these compounds exhibit favorable bioavailability and low toxicity profiles. These findings underscore the compound's potential as a cornerstone in the design of next-generation therapeutics.

In conclusion, 2,5-Dimethylfuran-3-boronic Acid Pinacol Ester (CAS: 1025718-96-0) represents a pivotal reagent in modern chemical biology and pharmaceutical research. Its applications span from synthetic chemistry to drug development, offering researchers a robust and versatile tool for innovation. Continued exploration of its properties and applications is expected to yield further breakthroughs in the coming years.